Cas no 53606-06-7 (1-(bromomethyl)-4-methanesulfonylbenzene)

1-(Bromomethyl)-4-methanesulfonylbenzene is a versatile organic compound featuring both a bromomethyl (–CH₂Br) and a methanesulfonyl (–SO₂CH₃) functional group attached to a benzene ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for nucleophilic substitution reactions and cross-coupling methodologies. The bromomethyl group serves as an electrophilic site for further functionalization, while the sulfonyl moiety enhances reactivity and stability. Its applications include pharmaceutical synthesis, agrochemical development, and materials science. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its utility in constructing complex molecular architectures. Proper handling is advised due to its potential lachrymatory and irritant properties.
1-(bromomethyl)-4-methanesulfonylbenzene structure
53606-06-7 structure
Product name:1-(bromomethyl)-4-methanesulfonylbenzene
CAS No:53606-06-7
MF:C8H9BrO2S
MW:249.124860525131
MDL:MFCD00185849
CID:89766
PubChem ID:2733581

1-(bromomethyl)-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-4-(methylsulfonyl)benzene
    • 4-(Methylsulfonyl)benzyl Bromide
    • 1-(bromomethyl)-4-methylsulfonylbenzene
    • 4-Methylsulphonylbenzyl bromide
    • 4-METHYLSULPHONYLBENZYL BROMIDE TECH.
    • 1-(bromomethyl)-4-methanesulfonylbenzene
    • Benzene, 1-(bromomethyl)-4-(methylsulfonyl)-
    • 4-(METHYLSULFONYL)BENZYLBROMIDE
    • 4-(Methanesulfonyl)benzyl bromide
    • 1-bromomethyl-4-methanesulfonyl-benzene
    • 4-Methylsulphonylbenzyl bromide, tech.
    • PubChem18666
    • 4-methylsulfonylbenzylbromide
    • 4-methylsulphonylbenzylbro
    • EN300-1602016
    • AC-29350
    • 4-methanesulphonylbenzyl bromide
    • bromomethyl-4-methanesulfonylbenzene
    • SCHEMBL240747
    • 4-methylsulphonylbenzylbromide
    • 4-(Methylsulfonyl)benzyl bromide, AldrichCPR
    • J-503510
    • p-methylsulfonylbenzyl bromide
    • CS-W002487
    • M2474
    • 4-methanesulfonylbenzyl bromide
    • 4-(Bromomethyl)phenyl methyl sulfone
    • 1-(bromomethyl)-4-methylsulfonyl-benzene;4-(Methylsulfonyl)benzyl Bromide
    • SB37555
    • 4-methylsulfonylbenzyl bromide
    • SY002572
    • 53606-06-7
    • GS-4497
    • 1-bromomethyl-4-methanesulfonylbenzene
    • MFCD00185849
    • AKOS003589020
    • HGKPAXHJTMHWAH-UHFFFAOYSA-N
    • DTXSID301347246
    • FT-0647643
    • 4-methylsulphonyl benzyl bromide
    • A829677
    • 4-(methanesulfonyl)-benzyl bromide
    • 1-(Bromomethyl)-4-methylsulfonyl benzene
    • AM20120541
    • DB-018549
    • STK955643
    • BBL104246
    • MDL: MFCD00185849
    • Inchi: 1S/C8H9BrO2S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5H,6H2,1H3
    • InChI Key: HGKPAXHJTMHWAH-UHFFFAOYSA-N
    • SMILES: BrC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])S(C([H])([H])[H])(=O)=O

Computed Properties

  • Exact Mass: 247.95100
  • Monoisotopic Mass: 247.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 42.5
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: powder
  • Density: 1.550
  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 375.2±34.0 °C at 760 mmHg
  • Flash Point: 174.5℃
  • Refractive Index: 1.568
  • PSA: 42.52000
  • LogP: 3.06580
  • Solubility: Not determined

1-(bromomethyl)-4-methanesulfonylbenzene Security Information

1-(bromomethyl)-4-methanesulfonylbenzene Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(bromomethyl)-4-methanesulfonylbenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A592991-5g
1-(Bromomethyl)-4-(methylsulfonyl)benzene
53606-06-7 98%
5g
$43.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-VX489-200mg
1-(bromomethyl)-4-methanesulfonylbenzene
53606-06-7 97%
200mg
¥50.0 2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1051895-25g
1-(Bromomethyl)-4-(methylsulfonyl)benzene
53606-06-7 98%
25g
¥1250.00 2024-05-09
Apollo Scientific
OR46201-5g
4-(Methylsulphonyl)benzyl bromide
53606-06-7 97%
5g
£55.00 2025-02-20
Apollo Scientific
OR46201-100g
4-(Methylsulphonyl)benzyl bromide
53606-06-7 97%
100g
£591.00 2023-04-17
abcr
AB176451-1 g
4-(Methylsulfonyl)benzyl bromide, 97%; .
53606-06-7 97%
1g
€82.00 2023-05-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002572-1g
4-(Methylsulfonyl)benzyl Bromide
53606-06-7 ≥98%
1g
¥83.00 2024-07-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M170860-5g
1-(bromomethyl)-4-methanesulfonylbenzene
53606-06-7 97%
5g
¥232.90 2023-09-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002572-25g
4-(Methylsulfonyl)benzyl Bromide
53606-06-7 ≥98%
25g
¥893.00 2024-07-09
TRC
B697328-250mg
1-(Bromomethyl)-4-methanesulfonylbenzene
53606-06-7
250mg
$ 75.00 2023-04-18

1-(bromomethyl)-4-methanesulfonylbenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:53606-06-7)4-甲磺酰基 溴苄
Order Number:LE1635416
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally

1-(bromomethyl)-4-methanesulfonylbenzene Related Literature

Additional information on 1-(bromomethyl)-4-methanesulfonylbenzene

Introduction to 1-(Bromomethyl)-4-Methanesulfonylbenzene (CAS No. 53606-06-7)

1-(Bromomethyl)-4-methanesulfonylbenzene, also known by its CAS number 53606-06-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromomethyl group and a methanesulfonyl substituent on a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The molecular formula of 1-(bromomethyl)-4-methanesulfonylbenzene is C9H10BrO2S, and its molecular weight is approximately 258.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as toluene and methanesulfonyl chloride. The bromination and sulfonylation steps are crucial in forming the desired functional groups, and these reactions are often optimized to achieve high yields and purity.

In the context of pharmaceutical research, 1-(bromomethyl)-4-methanesulfonylbenzene has been explored as an intermediate in the synthesis of various bioactive compounds. Its bromomethyl group can be readily functionalized through nucleophilic substitution reactions, making it an excellent building block for the construction of complex molecules. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways, such as kinases and G protein-coupled receptors (GPCRs).

The methanesulfonyl group in 1-(bromomethyl)-4-methanesulfonylbenzene also plays a significant role in modulating the biological activity of the final products. Sulfonyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. For instance, compounds derived from 1-(bromomethyl)-4-methanesulfonylbenzene have shown promising results in preclinical studies for their ability to cross the blood-brain barrier and exhibit potent anti-inflammatory effects.

In addition to its applications in pharmaceuticals, 1-(bromomethyl)-4-methanesulfonylbenzene has found use in materials science. The compound can be incorporated into polymers to impart specific functionalities, such as improved thermal stability or enhanced mechanical strength. Recent advancements in polymer chemistry have led to the development of novel materials that leverage the unique properties of this compound for applications in electronics, coatings, and adhesives.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 1-(bromomethyl)-4-methanesulfonylbenzene have shown that it is relatively stable under typical environmental conditions but can be biodegraded over time. Efforts are ongoing to develop more sustainable synthesis methods that minimize waste and reduce the environmental footprint of this compound.

In conclusion, 1-(bromomethyl)-4-methanesulfonylbenzene (CAS No. 53606-06-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable intermediate for the development of novel drugs and advanced materials. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in these fields.

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